With increasing personalized healthcare, fiber-based wearable temperature sensors that can be incorporated into textiles have attracted more attention in the field of wearable electronics. Here, we present a flexible, well-passivated, polymer–nanocomposite–based fiber temperature sensor fabricated by a thermal drawing process of multiple materials. We engineered a preform to optimize material processability and sensor performance by considering the rheological and functional properties of the preform materials. The fiber temperature sensor consisted of a temperature-sensing core made from a conductive polymer composite of thermoplastic polylactic acid, a conductive carbon filler, reduced graphene oxide, and a highly flexible linear low-density polyethylene passivation layer. Our fiber temperature sensor exhibited adequate sensitivity (− 0.285%/°C) within a temperature range of 25–45 °C with rapid response and recovery times of 11.6 and 14.8 s, respectively. In addition, it demonstrated a consistent and reliable temperature response under repeated mechanical and chemical stresses, which satisfied the requirements for the long-term application of wearable fiber sensors. Furthermore, the fiber temperature sensor sewn onto a daily cloth and hand glove exhibited a highly stable performance in response to body temperature changes and temperature detection by touch. These results indicate the great potential of this sensor for applications in wearable, electronic skin, and other biomedical devices.Graphical Abstract

Electrospun materials have attracted considerable attention in microbial fuel cells (MFC) owing to their porous structures, which facilitate the growth of electro-active biofilms (EABs). However, the impact of fiber diameter-controlled porous architectures on EAB growth and MFC performance has not been extensively studied. Herein, a highly conductive polypyrrole-modified electrospun polyacrylonitrile (PAN) mat was prepared as an electrode material for Shewanella putrefaciens CN32-based MFCs. The dominant pore size of the corresponding mat increases from 1 to around 20 μm as the fiber diameter increases from 720 to 3770 nm. This variation affects the adhesion and growth behaviors of electrochemically active bacteria on the mat-based electrodes. The electrodes with pores ranging from 2 to 10 μm allow bacterial penetration into the interior, leading to significant biofilm loading and effective bioelectrocatalysis. However, the tight lamination of the electrospun fibers restricts bacterial growth in the deep interior space. We developed a friction-induced triboelectric expanding approach to rendering the mats with layered structures to overcome this limitation. The inter-layer spaces of the expanded conductive mat can facilitate bacterial loading from both sides of each layer and serve as channels to accelerate the catalysis of organic substances. Therefore, the expanded conductive mat with appropriate pore sizes delivers superior bioelectrocatalytic performance in MFCs and dye degradation. Based on the findings, a mechanism for the porous structure-controlled EAB formation and bioelectrocatalytic performance was proposed. This work may provide helpful guidance and insights for designing microfiber-based electrodes for microbial fuel cells.Graphical Abstract

Improving the accuracy of shape sensors based on multicore fibers (MCFs) is challenging but of great importance for real-time 3D shape detection, especially in visually inaccessible areas. In this work, a novel approach is proposed to improve MCF shape sensor accuracy using an ultraviolet transparent liquid mediated fiber Bragg grating (FBG) inscription technique and a twist-isolating packaging method. A newly developed UV index matching liquid (UV-IML) is used to generate uniform light field at all the MCF cores, enabling FBG inscription with high accuracy. Additionally, a new stress fully released (SFR) packaging method is implemented to isolate the sensor from any external twists. The MCF shape sensor shows a maximum relative error of only 3.33% and the lowest reported relative sensitivity error of 1.11% cm−1. Moreover, a real-time 3D shape sensing system with a response frequency larger than 30 Hz is constructed using the unique MCF shape sensor. The highly accurate real-time 3D shape sensing results indicate potential applications for in vivo shape estimation of endoscopies and soft robots.Graphical abstractA highly accurate MCF shape sensor for real-time 3D shape detection in visually inaccessible areas is developed. The MCF shape sensor shows a maximum relative error of 3.33% and the lowest reported relative sensitivity error of 1.11% cm−1. The novel ultraviolet index matching liquid FBG inscription method and stress fully released packaging method ensures high accuracy.

Flexible wearable ultraviolet (UV) shielding, monitoring and warning devices have important applications in civil and military fields. However, most flexible wearable UV devices show unsatisfactory performance due to their poor stability and easy failure at large strains. Herein, inspired by tree rings, we engineered a hierarchical composite nanofibrous helix with an alternately stacked Archimedes spiral structure via a cost-effective strategy. Based on a photo-electricity-acoustic energy conversion system, we fabricated an all-in-one device exhibiting strain-insensitive UV protection at 0–500% strain for UV shielding as well as strain-sensitive UV monitoring at 500–1500% strain for UV early warning. Compared with previously reported common nanofibrous membrane devices, the as-prepared composite nanofibrous helix shows great advantages in terms of stability and UV protection, especially at large strains. Furthermore, the helix demonstrates multiple functions of wear resistance, antibacterial properties, biodegradation and knittability. This versatile strategy holds great promise for wearable electronics and multifunctional devices.Graphical abstract

As mechanical devices for moving or controlling mechanisms or systems, actuators have attracted increasing attention in various fields. Compared to traditional actuators with rigid structures, soft actuators made up of stimulus-responsive soft materials are more adaptable to complex working conditions due to soft bodies and diverse control styles. Different from plate-shaped soft actuators, which have the limited deformations between two dimensional (2D) and 3D-configurations such as bending and twisting, fiber-shaped soft actuators (FSAs) own intriguing deformation modes to satisfy diverse practical applications. In this mini review, the recent progress on the controlled fabrication of the FSAs is presented. The advantages and disadvantages of each fabrication method are also demonstrated. Subsequently, the as-developed actuation mechanisms of the FSAs are displayed. Additionally, typical examples of the related applications of the FSAs in different fields have been discussed. Finally, an outlook on the development tendency of the FSAs is put forward as well.Graphical AbstractA mini review concerns the recent progress of fiber-shaped soft actuators (FSAs) on the fabrication technology, actuation principle and application. In addition, an outlook on the development tendency of the FSAs is made.

The manipulation of cell behaviors is essential to maintaining cell functions, which plays a critical role in repairing and regenerating damaged tissue. To this end, a rich variety of tissue-engineered scaffolds have been designed and fabricated to serve as matrix for supporting cell growth and functionalization. Among others, scaffolds made of electrospun fibers showed great potential in regulating cell behaviors, mainly owing to their capability of replicating the dimension, composition, and function of the natural extracellular matrix. In particular, electrospun fibers provided both topological cues and biofunctions simply by adjusting the electrospinning parameters and/or post-treatment. In this review, we summarized the most recent applications and advances in electrospun nanofibers for manipulating cell behaviors. First, the engineering of the secondary structures of individual fibers and the construction of two-dimensional nanofiber mats and nanofiber-based, three-dimensional scaffolds were introduced. Then, the functionalization strategies, such as endowing the fibers with bioactive, physical, and chemical cues, were explored. Finally, the typical applications of electrospun fibers in controlling cell behaviors (i.e., cell adhesion and proliferation, infiltration, migration, neurite outgrowth, stem cell differentiation, and cancer cell capture and killing) were demonstrated. Taken together, this review will provide valuable information to the specific design of nanofiber-based scaffolds and extend their use in controlling cell behaviors for the purpose of tissue repair and regeneration.Graphical abstract

High-performance fiber-shaped power sources are anticipated to considerably contribute to the continuous development of smart wearable devices. As one-/two-dimensional (1D/2D) frameworks constructed from graphene sheets, graphene fibers and fabrics inherit the merits of graphene, including its lightweight nature, high electrical conductivity, and exceptional mechanical strength. The as-fabricated graphene fiber/fabric flexible supercapacitor (FSC) is, therefore, regarded as a promising candidate for next-generation wearable energy storage devices owing to its high energy/power density, adequate safety, satisfactory flexibility, and extended cycle life. The gap between practical applications and experimental demonstrations of FSC is drastically reduced as a result of technological advancements. To this end, herein, recent advancements of FSCs in fiber element regulation, fiber/fabric construction, and practical applications are methodically reviewed and a forecast of their growth is presented.Graphical Abstract

For the optimal functional recovery of force-transmitting connective tissues, obtaining grafts that are mechanically robust and integrating them with host bone effectively to tolerate high loads during violent joint motions is both crucial and challenging. Recent research proposes that a hierarchical helical carbon nanotube fiber, which has the considerably high mechanical strength, and can integrate with the host bone and restore movement in animals, is a very promising artificial ligament. The above research marks a significant development in artificial ligament via the innovative utilization of hierarchical helical carbon nanotube fiber.

Radioactive iodine element mainly in CH3I is a key fission product of concern in the nuclear fuel cycle, which directly threatens human health if released into the environment. Effective capture of the I element is essential for human health protection. The iodine filter, consisting of an activated carbon inner core and cotton filter, is the most common radioactive iodine protection product. Currently, the activated carbon inside the iodine filter suffers from the weak adsorption efficiency and high cost. Herein, a process based on a strong alkali activation method was developed to significantly improve iodine absorption and reduce the cost. A series of flexible porous carbon fibers with a high specific surface area (up to about 1,500 ~ 2,200 m2/g) were prepared by carbonation of the phenolic resin fibers (PF, prepared through melt spinning and crosslink) followed by activation via KOH treatment. Meanwhile, the nitrogen-doped sp2-heterogeneous carbon atoms were prepared by adding nitrogen sources such as urea which led to a high surface area nano-porous fibers with an average pore size of ~ 2.4 nm. The nitrogen-doped porous carbon fibers exhibit very high adsorption for liquid iodine and iodine vapor. The liquid iodine adsorption capacity of nitrogen-doped porous carbon NDAC-4 prepared under 800 °C reaches 2,120 mg/g, which is 2.1 times higher than that of the commercial iodine filter, and for iodine vapor the capacity can reach 5,330 mg/g. Meanwhile, the CH3I adsorption capacity is 510 mg/g, which is 3.4 times higher than that of commercial unmodified viscose fibers and has greater stability and circularity. Importantly, the research has met the requirements of industrial production, and the fabrication of phenolic-fibers-based protection equipment can be widely used in the nuclear radiation industry.Graphical Abstract

Air pollution containing particulate matter (PM) and volatile organic compounds has caused magnificent burdens on individual health and global economy. Although advances in highly efficient or multifunctional nanofiber filters have been achieved, many existing filters can only deal with one type of air pollutant, such as capturing PM or absorbing and detecting toxic gas. Here, highly efficient, dual-functional, self-assembled electrospun nanofiber (SAEN) filters were developed for simultaneous PM removal and onsite eye-readable formaldehyde sensing fabricated on a commercial fabric mask. With the use of an electrolyte solution containing a formaldehyde-sensitive colorimetric agent as a collector during electrospinning, the one-step fabrication of the dual-functional SAEN filter on commercial masks, such as a fabric mask and a daily disposable mask, was achieved. The electrolyte solution also allowed the uniform deposition of electrospun nanofibers, thereby achieving the high efficiency of PM filtration with an increased quality factor up to twice that of commercial masks. The SAEN filter enabled onsite and eye-readable formaldehyde gas detection by changing its color from yellow to red under a 5 ppm concentrated formaldehyde gas atmosphere. The repetitive fabrication and detachment of the SAEN filter on a fabric mask minimized the waste of the mask while maintaining high filtration efficiency by replenishing the SAEN filters and reusing the fabric mask. Given the dual functionality of SAEN filters, this process could provide new insights into designing and developing high performance and dual-functional electrospun nanofiber filters for various applications, including individual protection and indoor purification applications.Graphical Abstract